Cas no 53327-12-1 (P-cyanobenzoic acid p-methoxyphenyl ester)

• Product name: P-cyanobenzoic acid p-methoxyphenyl ester
• CAS No: 53327-12-1
• MF: C₁₅H₁₁NO₃
• MW: 253.253
• CID: 2188409
• PubChem ID: 8108759

P-cyanobenzoic acid p-methoxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• P-cyanobenzoic acid p-methoxyphenyl ester
• (4-methoxyphenyl) 4-cyanobenzoate
• 53327-12-1
• DTXCID40379909
• DTXSID00429075
• p-Cyanobenzoic acid p-methoxyphenyl ester
• BKSYWWZVUBWTTP-UHFFFAOYSA-N
• SCHEMBL12362581
• AKOS008538398

• Inchi： InChI=1S/C15H11NO3/c1-18-13-6-8-14(9-7-13)19-15(17)12-4-2-11(10-16)3-5-12/h2-9H,1H3
• InChI Key： BKSYWWZVUBWTTP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 253.07389321Da
• Monoisotopic Mass: 253.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 59.3Ų